Cas no 106047-28-3 (6-Bromo-2,3'-bipyridine)

• Product Name: 6-Bromo-2,3'-bipyridine
• CAS No: 106047-28-3
• MF: C₁₀H₇BrN₂
• MW: 235.079981088638
• MDL: MFCD11869547
• CID: 1031339
• PubChem ID: 13546454
• Update Time: 2025-06-14

6-Bromo-2,3'-bipyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2,3'-bipyridine
• 2-bromo-6-pyridin-3-ylpyridine
• 6-BROMO-2,3‘-BIPYRIDINE
• 2-(3-pyridyl)-6-bromopyridine
• 2,3'-Bipyridine, 6-bromo-
• 2-bromo-6-(pyridin-3-yl)pyridine
• 6-bromo-2-(3-pyridyl)pyridine
• AGN-PC-00N05Y
• AK132639
• KB-44764
• RL00265
• 6-Bromo-2,3-bipyridine
• 6-bromo-2,3' -bipyridine
• AKOS014984506
• LKCXTRCHSSUWJH-UHFFFAOYSA-N
• CS-0156803
• SY112198
• C71239
• 6-Bromo-2,3'-bipyridine;6-bromo-2,3'-bipyridine
• DTXSID20543424
• MFCD11869547
• 106047-28-3
• 6-Bromo-2,3/'-bipyridine
• SCHEMBL2017685
• DA-15886
• J-518313
• 6-Bromo-2,3 inverted exclamation mark -bipyridine
• DS-7088

• MDL： MFCD11869547
• Inchi： 1S/C10H7BrN2/c11-10-5-1-4-9(13-10)8-3-2-6-12-7-8/h1-7H
• InChI Key： LKCXTRCHSSUWJH-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C2C=NC=CC=2)=N1

Computed Properties

• Exact Mass: 233.97926g/mol
• Monoisotopic Mass: 233.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 25.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on 6-Bromo-2,3'-bipyridine

Comprehensive Overview of 6-Bromo-2,3'-bipyridine (CAS No. 106047-28-3): Properties, Applications, and Market Trends

6-Bromo-2,3'-bipyridine (CAS No. 106047-28-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This brominated bipyridine derivative serves as a versatile building block for synthesizing complex molecules, particularly in drug discovery and organic electronics. With its unique molecular structure featuring a bromo substituent at the 6-position and a 2,3'-bipyridine backbone, this compound offers exceptional reactivity for cross-coupling reactions and metal coordination chemistry.

The growing demand for 6-Bromo-2,3'-bipyridine suppliers reflects its importance in modern chemistry. Researchers frequently search for "6-Bromo-2,3'-bipyridine synthesis" and "CAS 106047-28-3 applications," indicating strong interest in its preparation methods and functional uses. Recent studies highlight its potential as a precursor for pharmaceutical intermediates, particularly in developing kinase inhibitors and other targeted therapies. The compound's ability to form stable complexes with transition metals also makes it valuable for creating catalysts and luminescent materials.

From a technical perspective, 6-Bromo-2,3'-bipyridine demonstrates excellent stability under standard laboratory conditions, with a molecular weight of 235.07 g/mol and purity standards typically exceeding 97%. Its physical and chemical properties have been thoroughly characterized, including melting point range (128-132°C) and solubility profile (soluble in most organic solvents but poorly soluble in water). These characteristics make it particularly suitable for organic synthesis applications where controlled reactivity is required.

The market for bipyridine derivatives like CAS No. 106047-28-3 has expanded significantly with advancements in medicinal chemistry and material science. Industry trends show increasing inquiries about "6-Bromo-2,3'-bipyridine price" and "bulk availability," reflecting its transition from research-scale to potential industrial applications. Environmental considerations have also prompted developments in green chemistry approaches for its synthesis, addressing concerns about sustainable production methods.

Quality control specifications for 6-Bromo-2,3'-bipyridine typically include HPLC purity analysis, moisture content determination, and heavy metal screening. Reputable suppliers provide detailed technical data sheets and material safety information, though it's classified as non-hazardous under normal handling conditions. Researchers emphasize proper storage recommendations (cool, dry environment under inert atmosphere) to maintain the compound's stability over extended periods.

Emerging applications for CAS 106047-28-3 include its use in developing organic semiconductors and photovoltaic materials, where its conjugated system and bromine substitution pattern enable precise molecular engineering. The compound's role in coordination polymers and metal-organic frameworks (MOFs) has also attracted attention from materials scientists exploring novel porous materials for gas storage and separation technologies.

Analytical characterization of 6-Bromo-2,3'-bipyridine typically involves nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography for structural confirmation. These techniques verify the compound's identity and purity, crucial for research reproducibility. Recent publications have detailed improved synthetic routes that enhance yield and reduce byproducts, addressing common challenges in brominated heterocycle synthesis.

The intellectual property landscape surrounding 6-Bromo-2,3'-bipyridine includes patents covering specific derivatives and application methods, particularly in pharmaceutical compositions. This legal framework influences its commercial availability and research applications, making proper licensing considerations important for industrial users. The compound's structure-activity relationships continue to be explored through computational chemistry and molecular modeling approaches.

Future research directions for 6-Bromo-2,3'-bipyridine may focus on expanding its utility in catalytic systems and functional materials, with particular interest in asymmetric synthesis applications. The compound's versatility ensures its ongoing relevance across multiple scientific disciplines, from fundamental organic chemistry to applied materials development. As synthetic methodologies advance, researchers anticipate discovering new reaction pathways and applications for this valuable chemical building block.